Cas no 2171203-57-7 (3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidobenzoic acid)

• Product Name: 3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidobenzoic acid
• CAS No: 2171203-57-7
• MF: C₂₇H₂₆N₂O₅
• MW: 458.505747318268
• CID: 5800041
• PubChem ID: 165562461
• Update Time: 2025-05-26

3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidobenzoic acid
• 3-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylbutanamido]benzoic acid
• EN300-1554072
• 2171203-57-7

• Inchi： 1S/C27H26N2O5/c1-17(14-25(30)29(2)19-9-7-8-18(15-19)26(31)32)28-27(33)34-16-24-22-12-5-3-10-20(22)21-11-4-6-13-23(21)24/h3-13,15,17,24H,14,16H2,1-2H3,(H,28,33)(H,31,32)/t17-/m1/s1
• InChI Key： UMPGALGQQZCHME-QGZVFWFLSA-N
• SMILES： O(C(N[C@H](C)CC(N(C)C1C=CC=C(C(=O)O)C=1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 458.18417193g/mol
• Monoisotopic Mass: 458.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidobenzoic acid

Introduction to 3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidobenzoic Acid (CAS No. 2171203-57-7)

3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidobenzoic acid, identified by its CAS number 2171203-57-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a benzoic acid core, an amino group modified with a fluorenylmethoxycarbonyl (Fmoc) protecting group, and a chiral N-methylbutanamide side chain. The presence of these functional groups not only imparts unique chemical properties but also opens up diverse possibilities for its application in drug discovery and development.

The benzoic acid moiety is a well-established pharmacophore in medicinal chemistry, known for its role in modulating various biological pathways. Its aromatic structure provides stability and interactability with biological targets, making it a common component in the design of therapeutic agents. In contrast, the Fmoc-amino group serves as a protective group in peptide synthesis, but when incorporated into a larger molecule like this one, it can influence the compound's solubility, reactivity, and overall pharmacokinetic profile. The chiral N-methylbutanamide side chain introduces stereoselectivity, which is crucial for many biologically active compounds where the spatial arrangement of atoms significantly affects efficacy and safety.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and interaction patterns of such complex molecules with greater precision. Studies have shown that the fluorenylmethoxycarbonyl moiety can enhance the metabolic stability of nearby functional groups, potentially prolonging the half-life of drugs that incorporate this structure. Additionally, the benzoic acid ring can engage in π-stacking interactions with biological targets, which may improve binding affinity. These insights are particularly relevant in the context of developing next-generation therapeutics targeting protein-protein interactions or enzyme inhibition.

The chiral center at the 3R configuration of the N-methylbutanamide side chain is another critical feature that warrants further exploration. Chirality plays a pivotal role in drug design, as enantiomers of a molecule can exhibit vastly different pharmacological effects. For instance, one enantiomer might be highly effective at binding to a target receptor while its counterpart shows minimal activity or even adverse effects. The synthesis and characterization of enantiomerically pure forms of this compound are essential steps toward understanding its potential therapeutic applications and ensuring safety in clinical settings.

Recent research has highlighted the importance of structure-activity relationships (SAR) in optimizing drug candidates. By systematically modifying specific functional groups within a molecule, such as altering the length or composition of the amide side chain or replacing the fluorenylmethoxycarbonyl group with alternative protecting groups, researchers can fine-tune the pharmacological properties of the compound. Such modifications may lead to improved solubility, reduced toxicity, or enhanced target specificity. For example, replacing the fluorenylmethoxycarbonyl group with a more hydrophilic alternative could increase water solubility while maintaining biological activity.

The integration of machine learning algorithms into drug discovery pipelines has accelerated the process of identifying promising candidates from large chemical libraries. These algorithms can predict various physicochemical properties and biological activities based on molecular structure data, allowing researchers to prioritize compounds for experimental validation. In this context, 3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidobenzoic acid represents an interesting candidate for further investigation due to its complex architecture and potential for modulating multiple biological pathways.

In conclusion, 3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidobenzoic acid (CAS No. 2171203-57-7) is a structurally intricate compound with significant potential in pharmaceutical research. Its unique combination of functional groups—benzoic acid, Fmoc-amino group, and chiral N-methylbutanamide side chain—makes it an attractive scaffold for developing novel therapeutics. Advances in computational modeling and machine learning are expected to further enhance our understanding of its pharmacological properties and accelerate its progression toward clinical applications.